4-benzyl-5-(4-chlorophenoxymethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-benzyl-3-[(4-chlorophenoxy)methyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H14ClN3OS/c17-13-6-8-14(9-7-13)21-11-15-18-19-16(22)20(15)10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,19,22)
• InChI Key: PQNQVDRTTPICCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NNC2=S)COC3=CC=C(C=C3)Cl
• Molecular Formula: C16H14ClN3OS
• Molecular Weight: 331.8 g/mol

Description

4-benzyl-5-(4-chlorophenoxymethyl)-4H-1,2,4-triazole-3-thiol, also known as BCT, is a chemical compound that has gained significant attention in the field of scientific research due to its diverse range of applications. BCT is a heterocyclic compound that contains a triazole ring, which is a five-membered ring that contains three nitrogen atoms and two carbon atoms. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future applications.

Scientific Research Applications

Heterocyclic Compound Synthesis

A significant application of this chemical lies in the synthesis of new heterocyclic compounds. For instance, derivatives of 1,2,4-triazole have been synthesized, which are crucial for their broad spectrum of biological activities. These activities include antiviral, anti-inflammatory, anti-tubercular, antimicrobial, antioxidant, actoprotective, anti-cancer effects, and notably, their low toxicity makes them promising for further research into biologically active substances (Aksyonova-Seliuk et al., 2018).

Antimicrobial Activities

The antimicrobial activity of synthesized compounds containing the triazole moiety has been extensively studied. Some compounds exhibited significant inhibition against bacterial and fungal growth, indicating potential applications in developing new antimicrobial agents (Purohit et al., 2011). This aspect of research highlights the chemical's role in contributing to the pharmaceutical industry by providing bases for new drugs.

Pharmacological Studies

Pharmacological evaluations of synthesized compounds reveal their potential in medical applications. For example, thiazolidinones and Mannich bases derived from triazole-thiols were assessed for their antimicrobial and antitubercular activities, indicating their relevance in therapeutic applications (Dave et al., 2007).

Structural Characterization and Molecular Interaction

Research into the structural characterization and molecular interactions of triazole derivatives provides insight into their inhibition efficiencies, such as in corrosion inhibition. The relationship between molecular structure and inhibition efficiency has been explored through quantum chemical approaches, shedding light on the molecular mechanisms underlying their applications (Gece & Bilgiç, 2012).